(S)-ethyl 2-amino-2-cyclopropylacetate

• Molecular Formula: C7H13NO2
• Molecular Weight: 143.18 g/mol
• IUPAC Name: ethyl (2S)-2-amino-2-cyclopropylacetate
• InChI: InChI=1S/C7H13NO2/c1-2-10-7(9)6(8)5-3-4-5/h5-6H,2-4,8H2,1H3/t6-/m0/s1
• InChI Key: BESPXVHLGXOILQ-LURJTMIESA-N
• Isomeric SMILES: CCOC(=O)[C@H](C1CC1)N
• Canonical SMILES: CCOC(=O)C(C1CC1)N

Description

(S)-Ethyl 2-amino-2-cyclopropylacetate (CAS: 1284942-95-5, Molecular Formula: C₇H₁₃NO₂) is a chiral ester featuring a cyclopropane ring and an amino group at the α-position. Its stereochemistry (S-configuration) makes it valuable in asymmetric synthesis, particularly for constructing cyclopropane-containing bioactive molecules. The compound is widely used as an intermediate in pharmaceuticals, agrochemicals, and materials science due to its rigid cyclopropane scaffold, which enhances metabolic stability and binding affinity in target molecules .

Key physicochemical properties include:

• Molecular Weight: 143.18 g/mol
• Stereochemical Purity: Typically ≥98% enantiomeric excess (ee) for synthetic applications.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Derivatives

Table 1: Structural and Functional Comparison

Compound Name	CAS Number	Molecular Formula	Key Structural Features	Applications
(S)-Ethyl 2-amino-2-cyclopropylacetate	1284942-95-5	C₇H₁₃NO₂	Chiral amino ester, cyclopropane ring	Chiral synthon, drug intermediates
Methyl 2-chloro-2-cyclopropylideneacetate	82979-45-1	C₆H₇ClO₂	Chloro substituent, cyclopropane ring	Cross-coupling reactions, bioactive precursors
(S)-Methyl 2-amino-2-cyclopropylacetate HCl	138326-68-8	C₆H₁₂ClNO₂	Hydrochloride salt, enhanced solubility	Drug development, improved bioavailability
Methyl 2-[(cyclopropylmethyl)amino]acetate	CID 28566992	C₇H₁₃NO₂	Cyclopropylmethylamino side chain	Peptidomimetics, enzyme inhibitors